1,3-Dichloro-2-phenylpropan-2-ol
Overview
Description
1,3-Dichloro-2-phenylpropan-2-ol is an organic compound. It is an intermediate in the production of epichlorohydrin . It is believed to be a carcinogen and mutagen .
Chemical Reactions Analysis
1,3-Dichloro-2-propanol can be used as a reactant to synthesize hydroxyl-N-tosylcyclams via sodium ethoxide catalyzed cyclization reaction with di(poly)-N-tosylamides .Physical And Chemical Properties Analysis
1,3-Dichloro-2-phenylpropan-2-ol is a colorless liquid . Its molecular formula is C9H10Cl2O and its molecular weight is 205.083 g/mol .Scientific Research Applications
Catalysts for Asymmetric Synthesis
1,3-Dichloro-2-phenylpropan-2-ol and its derivatives are utilized in asymmetric synthesis. For instance, optically pure 1,3-diols, including derivatives of this compound, have been used as catalysts in the asymmetric addition of diethylzinc to aromatic aldehydes. This method achieved enantiomeric excesses up to 92% for certain alcohols (Sarvary, Wan, & Frejd, 2002).
Biotransformation in Yeast Cultures
Biotransformation of derivatives of 1,3-Dichloro-2-phenylpropan-2-ol in yeast cultures has been explored. These transformations result in various products, including enantiospecific reduction to 3-chloro-1-phenylpropan-1-ol (Janeczko & Kostrzewa-Susłow, 2014).
Chemoenzymatic Synthesis of Antidepressants
This compound plays a role in the chemoenzymatic synthesis of non-tricyclic antidepressants like Fluoxetine, Tomoxetine, and Nisoxetine. Its chiral building blocks were utilized in these syntheses (Liu, Hoff, & Anthonsen, 2000).
Synthesis of 2-phenylpropane-1,3-diol
The synthesis of 2-phenylpropane-1,3-diol, closely related to 1,3-Dichloro-2-phenylpropan-2-ol, has been achieved using ethyl-2-phenylacetate and other raw materials, with a high purity and yield, indicating the potential for large-scale production and application in various chemical syntheses (Zhang Xiu-qin, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds often interact with various enzymes and proteins within the cell, altering their function and leading to changes in cellular processes .
Mode of Action
It’s known that similar compounds can undergo electrophilic aromatic substitution because aromaticity is maintained . This involves the formation of a sigma-bond to the benzene ring, generating a positively charged intermediate, followed by the removal of a proton, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that similar compounds can be involved in the synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones .
Pharmacokinetics
It’s known that the compound is soluble in water, which could potentially influence its bioavailability .
Result of Action
Similar compounds have been shown to induce various types of toxicity in animals, including acute, nerve, developmental, reproductive, hepatic, nephron, and endocrine-disrupting toxicity .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1,3-Dichloro-2-phenylpropan-2-ol. For instance, the compound’s solubility in water could affect its distribution in the environment and its bioavailability in organisms . Additionally, the compound’s stability could be influenced by factors such as temperature and pH .
properties
IUPAC Name |
1,3-dichloro-2-phenylpropan-2-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2O/c10-6-9(12,7-11)8-4-2-1-3-5-8/h1-5,12H,6-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNWMBCIVHSJEIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCl)(CCl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90283183 | |
Record name | 1,3-dichloro-2-phenylpropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90283183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87234-28-4 | |
Record name | NSC30272 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30272 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-dichloro-2-phenylpropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90283183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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